Cas no 343376-09-0 (N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide)

• Product name: N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide
• CAS No: 343376-09-0
• CID: 4649331

N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide

Recent Advances in the Study of N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide (CAS: 343376-09-0)

In recent years, the compound N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide (CAS: 343376-09-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a trifluoromethylbenzyloxy group and a thienylcarbonyl hydrazinecarbothioamide moiety, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. The compound's structural elucidation has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility for further studies.

Biological evaluations of this compound have revealed its potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies demonstrated that N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide exhibits significant activity against kinases such as JAK2 and EGFR, which are critical in the progression of various cancers. Additionally, its anti-inflammatory properties have been attributed to the modulation of NF-κB signaling, suggesting its potential as a dual-action therapeutic agent.

Further preclinical studies have explored the pharmacokinetic and pharmacodynamic profiles of the compound. Results indicate favorable bioavailability and tissue distribution, with minimal off-target effects observed in animal models. These findings underscore the compound's potential for further development into a clinical candidate. However, challenges such as metabolic stability and formulation optimization remain to be addressed in subsequent research phases.

In conclusion, N-Methyl-2-(3-{3-(trifluoromethyl)benzyloxy}-2-thienyl)carbonyl-1-hydrazinecarbothioamide represents a promising lead compound in the search for novel therapeutics targeting cancer and inflammatory diseases. Ongoing research efforts are focused on elucidating its mechanism of action at the molecular level and optimizing its drug-like properties. The compound's unique chemical structure and biological activities position it as a valuable candidate for future drug development initiatives in the chemical biology and pharmaceutical sectors.